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Compound of Interest

Compound Name: Metolcarb

Cat. No.: B1676512 Get Quote

Welcome to the technical support center for researchers, scientists, and drug development

professionals working with Metolcarb. This resource provides detailed guidance on the

methods for solubilizing Metolcarb in aqueous research media, along with troubleshooting tips

and frequently asked questions to ensure the success of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is Metolcarb and what are its basic properties?

Metolcarb is a carbamate insecticide that functions as an acetylcholinesterase inhibitor.[1] It is

a colorless crystalline solid.[1] Understanding its physical and chemical properties is crucial for

its effective use in research.

Q2: What is the solubility of Metolcarb in water and organic solvents?

Metolcarb has moderate solubility in water and is readily soluble in polar organic solvents.[1]

[2][3] For detailed quantitative data, please refer to the solubility table in the "Data

Presentation" section.

Q3: What is the stability of Metolcarb in aqueous solutions?

Metolcarb is stable in acidic to neutral aqueous solutions (pH < 6). However, it is easily

hydrolyzed in basic media (pH > 7). The half-life of Metolcarb at pH 9 is approximately 2.8

hours in freshwater and 6 hours in seawater. Therefore, it is critical to maintain the pH of your
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aqueous research media at 6 or below to ensure the stability of the compound during your

experiments.

Q4: What is the primary mechanism of action of Metolcarb?

Metolcarb's primary mechanism of action is the inhibition of acetylcholinesterase (AChE), an

enzyme responsible for the breakdown of the neurotransmitter acetylcholine. Inhibition of AChE

leads to an accumulation of acetylcholine in the synaptic cleft, resulting in continuous

stimulation of cholinergic receptors.

Data Presentation
Metolcarb Solubility Data
The following table summarizes the solubility of Metolcarb in various solvents. This information

is essential for preparing stock solutions and ensuring the compound remains in solution during

your experiments.

Solvent Solubility Temperature

Water 2.6 g/L (2600 mg/L) 30°C

Methanol 880 g/kg Room Temperature

Cyclohexanone 790 g/kg 30°C

Xylene 100 g/kg 30°C

Acetone Soluble Not Specified

Ethanol Soluble Not Specified

Chloroform Soluble Not Specified

Dimethyl Sulfoxide (DMSO) Likely to be soluble Not Specified

Experimental Protocols
Protocol for Preparing a Metolcarb Stock Solution in
DMSO
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This protocol outlines the steps for preparing a concentrated stock solution of Metolcarb in

Dimethyl Sulfoxide (DMSO), a common solvent for compounds with low aqueous solubility.

Materials:

Metolcarb powder

Anhydrous, cell culture grade DMSO

Sterile, amber glass vials or polypropylene tubes

Calibrated analytical balance

Vortex mixer

Sterile, disposable serological pipettes and pipette tips

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Procedure:

In a sterile environment (e.g., a laminar flow hood), place a sterile amber glass vial on a

calibrated analytical balance and tare it.

Carefully weigh the desired amount of Metolcarb powder directly into the vial.

Add the calculated volume of anhydrous, cell culture grade DMSO to the vial to achieve the

desired stock solution concentration (e.g., 10 mM or 100 mM).

Securely cap the vial and vortex at room temperature until the Metolcarb is completely

dissolved. Visually inspect the solution to ensure no particulate matter is present.

Aliquot the stock solution into smaller, single-use volumes in sterile amber vials to avoid

repeated freeze-thaw cycles.

Label the aliquots clearly with the compound name, concentration, date of preparation, and

solvent.
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Store the stock solution aliquots at -20°C for short-term storage (up to 1 month) or -80°C for

long-term storage (up to 6 months).

Protocol for Preparing Aqueous Working Solutions from
a DMSO Stock
This protocol describes the proper method for diluting a concentrated DMSO stock solution of

Metolcarb into your aqueous research medium to prevent precipitation.

Materials:

Metolcarb stock solution in DMSO

Pre-warmed (e.g., 37°C) aqueous research medium (e.g., cell culture medium, buffer)

Sterile conical tubes or flasks

Procedure:

Thaw an aliquot of the Metolcarb stock solution at room temperature.

Perform a stepwise (serial) dilution. This is a critical step to prevent "solvent shock" and

precipitation of the compound.

First, prepare an intermediate dilution of the stock solution in your pre-warmed aqueous

medium. For example, to prepare a 1 mM working solution from a 100 mM stock, you

might first dilute it 1:10 in the medium, and then perform a subsequent 1:10 dilution.

Add the stock solution to the medium, not the other way around. While gently swirling or

vortexing the pre-warmed medium, add the aliquot of the Metolcarb stock solution dropwise.

This ensures rapid and even dispersion.

Maintain a low final DMSO concentration. The final concentration of DMSO in your aqueous

working solution should be kept as low as possible, ideally below 0.5% (v/v), to avoid

solvent-induced toxicity or off-target effects in your experiments.
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Visually inspect the final working solution for any signs of precipitation (cloudiness or visible

particles). If precipitation occurs, refer to the troubleshooting guide below.

Always prepare a vehicle control containing the same final concentration of DMSO as your

experimental samples.

Troubleshooting Guides
Issue: Precipitation Occurs When Diluting the DMSO
Stock Solution into Aqueous Medium.
Possible Causes:

Solvent Shock: The rapid change in solvent polarity when adding a concentrated DMSO

stock directly to an aqueous solution can cause the hydrophobic compound to precipitate.

Concentration Exceeds Aqueous Solubility: The final concentration of Metolcarb in the

aqueous medium may be higher than its solubility limit.

Low Temperature: The temperature of the aqueous medium may be too low, reducing the

solubility of Metolcarb.

Solutions:

Perform Stepwise Dilutions: As described in the protocol, perform one or more intermediate

dilution steps in the aqueous medium to gradually decrease the solvent polarity.

Reduce Final Concentration: Lower the final concentration of Metolcarb in your working

solution.

Pre-warm the Aqueous Medium: Ensure your buffer or cell culture medium is warmed to the

experimental temperature (e.g., 37°C) before adding the Metolcarb stock solution.

Use a Co-solvent: Consider the use of a small amount of a biocompatible co-solvent in your

aqueous medium. Co-solvents like PEG400 or surfactants like Tween 80 can help to

increase the solubility of hydrophobic compounds. However, the compatibility and potential

effects of any co-solvent on your specific experimental system must be validated.
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Issue: The Metolcarb Solution is Unstable Over Time.
Possible Causes:

pH of the Medium: Metolcarb degrades in basic conditions (pH > 7).

Light Exposure: Although not explicitly stated for Metolcarb, many organic compounds are

light-sensitive.

Improper Storage: Incorrect storage temperatures can affect compound stability.

Solutions:

Control the pH: Ensure the pH of your aqueous research medium is maintained at or below

6.

Protect from Light: Store stock solutions and working solutions in amber vials or protect them

from light.

Follow Recommended Storage Conditions: Store stock solutions at -20°C or -80°C and

prepare fresh working solutions for each experiment.

Visualizations
Below are diagrams to illustrate key experimental workflows and the mechanism of action of

Metolcarb.
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Workflow for Preparing Aqueous Metolcarb Solution

Weigh Metolcarb Powder

Dissolve in DMSO to Create Stock Solution

Store Stock Solution at -20°C or -80°C

Thaw Stock Solution

Perform Stepwise Dilution in Pre-warmed Aqueous Medium

Final Aqueous Working Solution (DMSO < 0.5%) Vehicle Control (Medium + same % DMSO)
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Mechanism of Acetylcholinesterase Inhibition by Metolcarb
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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